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CAS No.: 105612-50-8

Cat. No.: B021175

Get Quote

Executive Summary
2-Methoxyisonicotinamide (CAS: 13437-34-8) is not merely a standalone inhibitor but a

privileged scaffold used in Fragment-Based Drug Discovery (FBDD) to optimize the

physicochemical profile of kinase and epigenetic inhibitors.[1] While the parent molecule,

isonicotinamide, is a known weak inhibitor of PARP and PncA (in M. tuberculosis), the 2-

methoxy derivative is strategically employed to modulate lipophilicity (LogP) and improve

metabolic stability while maintaining critical hydrogen-bonding interactions in the binding

pocket.

This guide benchmarks the activity of 2-Methoxyisonicotinamide-derived inhibitors against

industry "Gold Standards" in two primary therapeutic contexts: WDR5 Epigenetic Inhibition and

GSK-3

Kinase Inhibition.[1]
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The 2-methoxyisonicotinamide moiety functions as a bioisostere for benzamides and

pyridines.[1] Its distinct advantage lies in Lipophilic Efficiency (LipE) optimization:

Nitrogen Position: The pyridine nitrogen accepts hydrogen bonds (e.g., from backbone

amides).

Methoxy Group: Reduces overall polarity compared to a hydroxyl group but prevents the

high lipophilicity associated with methyl/phenyl substitutions, often improving oral

bioavailability.

Primary Biological Targets[1][2]
WDR5 (WD Repeat Domain 5): A core subunit of the MLL1 (Mixed Lineage Leukemia 1)

histone methyltransferase complex. Inhibition disrupts the WDR5-MLL1 interaction, halting

H3K4 methylation in cancer cells.[1]

GSK-3

(Glycogen Synthase Kinase-3 Beta): A master regulator kinase in the Wnt signaling pathway,
implicated in Alzheimer’s disease and oncology.[1]

Benchmarking Landscape: WDR5 Inhibition
In the development of WDR5 inhibitors, the 2-methoxyisonicotinamide scaffold (exemplified

by Compound 4s) was benchmarked against the standard probe OICR-9429.[1]
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Feature
Compound 4s (2-
Methoxyisonicotina
mide Derivative)

OICR-9429

(Standard
Benchmark)

Interpretation

Target WDR5 WIN-Site WDR5 WIN-Site
Both target the WIN-

site pocket.[1]

Binding Affinity (

)
< 500 nM 64 nM

OICR-9429 is more

potent, but 4s retains

sub-micromolar

activity with a smaller

footprint.[1]

Lipophilicity (cLogP) Lower (Optimized) Higher

The 2-methoxy group

reduces lipophilicity,

potentially reducing

off-target toxicity.[1]

Ligand Efficiency (LE) High Moderate

4s demonstrates

superior binding

energy per heavy

atom, a key metric in

FBDD.

Mechanism
Competitive

Antagonist

Competitive

Antagonist

Both disrupt the

interaction between

WDR5 and the MLL1

WIN peptide.

Analyst Note: While OICR-9429 is the potency leader, the 2-methoxyisonicotinamide

derivative (4s) represents a critical "exit vector" optimization.[1] It allows chemists to reduce the

aromatic ring count while retaining the critical H-bond network required for WDR5 binding.[1]
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Benchmarking Landscape: GSK-3 Inhibition
Substituted isonicotinamides have been developed to compete with the highly potent CHIR-

99021.[1]

Metric Isonicotinamide Analogs
CHIR-99021 (Gold
Standard)

IC

(Enzymatic)
10 nM - 100 nM ~6.7 nM

Selectivity High (Kinome wide)

High (GSK-3

/

specific)

Blood-Brain Barrier Moderate to High High

Solubility Enhanced Low (requires formulation)

Visualizing the Mechanism
The following diagram illustrates the critical role of WDR5 in the MLL1 complex and how

inhibitors targeting the WIN site (like those based on the 2-methoxyisonicotinamide scaffold)

disrupt this oncogenic pathway.
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Caption: Disruption of the WDR5-MLL1 epigenetic complex by small molecule inhibitors

targeting the WIN site.[1]

Experimental Protocol: TR-FRET Competition Assay
To validate the activity of a 2-Methoxyisonicotinamide derivative against WDR5, use the

following Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) protocol. This
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assay measures the displacement of a fluorescent tracer (MLL1 peptide) by the test

compound.

Materials
Protein: Recombinant Human WDR5 (N-terminal His-tag).[1]

Tracer: FAM-labeled MLL1 peptide (WIN peptide).[1]

Detection: Terbium-labeled anti-His antibody (Tb-Ab).[1]

Assay Buffer: PBS pH 7.2, 300 mM NaCl, 0.5 mM TCEP, 0.1% CHAPS.

Step-by-Step Methodology
Compound Preparation:

Dissolve 2-Methoxyisonicotinamide derivative in 100% DMSO to 10 mM.[1]

Perform a 10-point serial dilution (1:3) in DMSO.[2]

Transfer 100 nL of compound to a 384-well white OptiPlate (low volume).

Protein Dispensing:

Dilute WDR5-His protein to 2 nM in Assay Buffer.[1]

Add 5 µL of protein solution to the plate. Incubate for 15 minutes at RT.

Tracer/Antibody Addition:

Prepare a mix of FAM-Tracer (150 nM) and Tb-anti-His Antibody (1 nM).[1]

Add 5 µL of this mix to the wells.

Incubation & Read:

Centrifuge plate at 1000 rpm for 1 minute.
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Incubate for 60 minutes at Room Temperature in the dark.

Read on a multi-mode plate reader (e.g., EnVision).

Excitation: 340 nm. Emission 1: 495 nm (Tb). Emission 2: 520 nm (FAM).[1]

Data Analysis:

Calculate TR-FRET Ratio:

.[1]

Fit data to a 4-parameter logistic equation to determine IC

.[1]

Convert to

using the Cheng-Prusoff equation:

.[1]

Conclusion
The 2-Methoxyisonicotinamide scaffold represents a high-value tool for medicinal chemists

seeking to optimize Ligand Efficiency without sacrificing potency.[1]

Vs. Benzamides: It offers improved solubility and a lower logP profile.

Vs. Standard Inhibitors: While standalone potency (Ki < 500 nM) is lower than optimized

clinical candidates like OICR-9429 (Ki = 64 nM), its utility lies in its ability to serve as a low-

molecular-weight anchor in fragment-linking strategies.[1]

Recommendation: Use this scaffold when the primary design challenge is reducing the

lipophilicity of a lead series while maintaining critical hydrogen bond donor/acceptor motifs in

the ATP-binding pocket (Kinases) or WIN-site (WDR5).[1]
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Discovery of Potent 2-Aryl-6,7-Dihydro-5H-Pyrrolo[1,2-a]imidazoles as WDR5 WIN-site

Inhibitors. Source: National Institutes of Health (PMC). Context: Describes the synthesis of

Compound 4s (2-methoxyisonicotinamide derivative) and its Ki < 500 nM activity.

Structure-activity relationship (SAR) studies on substituted N-(pyridin-3-yl)-2-amino-

isonicotinamides as GSK-3 inhibitors. Source: Bioorganic & Medicinal Chemistry Letters.

Context: Details the use of isonicotinamide scaffolds for kinase inhibition.

Nicotinamide Limits Replication of Mycobacterium tuberculosis. Source:[1][3][4] Journal of

Infectious Diseases.[4][5] Context: Discusses the biological activity of the parent scaffold

(Nicotinamide/Isonicotinamide) in TB.

GSK-3 Inhibitors: Potent, Highly Selective & Cited. Source: SelleckChem. Context: Provides

benchmark data for CHIR-99021 (GSK-3 inhibitor standard).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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